S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-methyl-3-oxobutanethioate S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-methyl-3-oxobutanethioate 2-Methylacetoacetyl-CoA, also known as S-(2-methyl-3-oxobutanoate, belongs to the class of organic compounds known as 3-oxo-acyl coas. These are organic compounds containing a 3-oxo acylated coenzyme A derivative. 2-Methylacetoacetyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 2-Methylacetoacetyl-CoA has been primarily detected in urine. Within the cell, 2-methylacetoacetyl-CoA is primarily located in the mitochondria and cytoplasm. In humans, 2-methylacetoacetyl-CoA is involved in the valine, leucine and isoleucine degradation pathway. 2-Methylacetoacetyl-CoA is also involved in several metabolic disorders, some of which include 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, the isovaleric acidemia pathway, methylmalonate semialdehyde dehydrogenase deficiency, and Beta-ketothiolase deficiency.
Brand Name: Vulcanchem
CAS No.: 6712-01-2
VCID: VC0108363
InChI: InChI=1S/C26H42N7O18P3S/c1-13(14(2)34)25(39)55-8-7-28-16(35)5-6-29-23(38)20(37)26(3,4)10-48-54(45,46)51-53(43,44)47-9-15-19(50-52(40,41)42)18(36)24(49-15)33-12-32-17-21(27)30-11-31-22(17)33/h11-13,15,18-20,24,36-37H,5-10H2,1-4H3,(H,28,35)(H,29,38)(H,43,44)(H,45,46)(H2,27,30,31)(H2,40,41,42)/t13?,15-,18-,19-,20+,24-/m1/s1
SMILES: CC(C(=O)C)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Molecular Formula: C₂₆H₄₂N₇O₁₈P₃S
Molecular Weight: 865.6 g/mol

S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-methyl-3-oxobutanethioate

CAS No.: 6712-01-2

Reference Standards

VCID: VC0108363

Molecular Formula: C₂₆H₄₂N₇O₁₈P₃S

Molecular Weight: 865.6 g/mol

S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-methyl-3-oxobutanethioate - 6712-01-2

CAS No. 6712-01-2
Product Name S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-methyl-3-oxobutanethioate
Molecular Formula C₂₆H₄₂N₇O₁₈P₃S
Molecular Weight 865.6 g/mol
IUPAC Name S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-methyl-3-oxobutanethioate
Standard InChI InChI=1S/C26H42N7O18P3S/c1-13(14(2)34)25(39)55-8-7-28-16(35)5-6-29-23(38)20(37)26(3,4)10-48-54(45,46)51-53(43,44)47-9-15-19(50-52(40,41)42)18(36)24(49-15)33-12-32-17-21(27)30-11-31-22(17)33/h11-13,15,18-20,24,36-37H,5-10H2,1-4H3,(H,28,35)(H,29,38)(H,43,44)(H,45,46)(H2,27,30,31)(H2,40,41,42)/t13?,15-,18-,19-,20+,24-/m1/s1
Standard InChIKey NHNODHRSCRALBF-NQNBQJKNSA-N
Isomeric SMILES CC(C(=O)C)C(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
SMILES CC(C(=O)C)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Canonical SMILES CC(C(=O)C)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Physical Description Solid
Description 2-Methylacetoacetyl-CoA, also known as S-(2-methyl-3-oxobutanoate, belongs to the class of organic compounds known as 3-oxo-acyl coas. These are organic compounds containing a 3-oxo acylated coenzyme A derivative. 2-Methylacetoacetyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 2-Methylacetoacetyl-CoA has been primarily detected in urine. Within the cell, 2-methylacetoacetyl-CoA is primarily located in the mitochondria and cytoplasm. In humans, 2-methylacetoacetyl-CoA is involved in the valine, leucine and isoleucine degradation pathway. 2-Methylacetoacetyl-CoA is also involved in several metabolic disorders, some of which include 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, the isovaleric acidemia pathway, methylmalonate semialdehyde dehydrogenase deficiency, and Beta-ketothiolase deficiency.
Synonyms S-2-Methylacetoacetate Coenzyme A; 2-Methylthio-acetoacetic Acid S-Ester With Coenzyme A; 2-Methylacetoacetyl Coenzyme A; S-(2-Methyl-3-oxobutanoate) Coenzyme A;
PubChem Compound 193425
Last Modified Nov 11 2021
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